Cas no 1208074-91-2 (2-Ethoxy-3-nitrotoluene)
2-Ethoxy-3-nitrotoluene structure
Product Name:2-Ethoxy-3-nitrotoluene
CAS No:1208074-91-2
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD12547885
CID:2617269
PubChem ID:50998235
Update Time:2025-08-05
2-Ethoxy-3-nitrotoluene Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-1-methyl-3-nitrobenzene
- 3-Nitro-2-aethoxy-toluol;2-methyl-6-nitro-phenetole;2-Ethoxy-3-nitrotoluene;3-Nitro-2-aethoxy-1-methyl-benzol;Aethyl-(6-nitro-2-methyl-phenyl)-aether;2-Methyl-6-nitro-phenetol;
- 3-Nitro-2-ethoxytoluene
- SCHEMBL16956854
- DTXCID00630008
- AKOS006346338
- CS-0209130
- DTXSID40679259
- BS-25659
- 2-Ethoxy-3-nitrotoluene
- MFCD12547885
- 1208074-91-2
-
- MDL: MFCD12547885
- Inchi: 1S/C9H11NO3/c1-3-13-9-7(2)5-4-6-8(9)10(11)12/h4-6H,3H2,1-2H3
- InChI Key: BZFRQLCKEVHCTC-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07400
- Monoisotopic Mass: 181.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.05000
- LogP: 2.82510
2-Ethoxy-3-nitrotoluene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Ethoxy-3-nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038812-25g |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 25g |
£900.00 | 2022-03-01 | ||
| Fluorochem | 038812-1g |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 1g |
£100.00 | 2022-03-01 | ||
| Fluorochem | 038812-5g |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 5g |
£300.00 | 2022-03-01 | ||
| Apollo Scientific | OR911220-1g |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 98% | 1g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR911220-5g |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 98% | 5g |
£300.00 | 2025-02-20 | |
| TRC | E937700-50mg |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937700-100mg |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937700-500mg |
2-Ethoxy-3-nitrotoluene |
1208074-91-2 | 500mg |
$ 115.00 | 2022-06-05 | ||
| abcr | AB309091-1 g |
3-Nitro-2-ethoxytoluene; 98% |
1208074-91-2 | 1g |
€178.00 | 2023-04-26 | ||
| abcr | AB309091-5 g |
3-Nitro-2-ethoxytoluene; 98% |
1208074-91-2 | 5g |
€450.00 | 2023-04-26 |
2-Ethoxy-3-nitrotoluene Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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